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Compound of Interest

Compound Name: Par-4-AP;AY-NH2

Cat. No.: B10769390

Get Quote

Technical Support Center: Par-4-AP;AY-NH2
This technical support guide provides detailed information, troubleshooting advice, and

frequently asked questions regarding the solubility and stability of the PAR-4 agonist peptide,

Par-4-AP;AY-NH2, in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is Par-4-AP;AY-NH2?

Par-4-AP;AY-NH2 is a synthetic peptide agonist for the Proteinase-Activated Receptor-4 (PAR-

4).[1][2][3] Its sequence is Ala-Tyr-Pro-Gly-Lys-Phe-NH2 (AYPGKF-NH2).[1] It is used in

research to study the activation and signaling pathways of PAR-4.

Q2: What is the recommended solvent for reconstituting Par-4-AP;AY-NH2?

Due to its hydrophobic nature, DMSO is the recommended solvent for initial reconstitution.[1]

For subsequent use in aqueous systems, such as cell culture, the DMSO stock solution should

be slowly diluted into the aqueous buffer to the final working concentration.
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Q3: What is the maximum recommended concentration for a stock solution in DMSO?

Multiple suppliers report high solubility in DMSO. A concentration of 10 mM is readily

achievable, and some suppliers indicate solubility up to 100 mg/mL (146.88 mM) or even

higher. It is always best practice to use fresh, anhydrous (hygroscopic) DMSO, as absorbed

moisture can reduce solubility.

Q4: How should I store the lyophilized peptide and the DMSO stock solution?

Lyophilized Powder: For long-term storage, the lyophilized peptide should be stored at -20°C

or -80°C, protected from moisture and light. It can be stable for up to three years under these

conditions.

DMSO Stock Solution: Once dissolved in DMSO, the peptide solution should be aliquoted to

avoid repeated freeze-thaw cycles and stored at -80°C. Under these conditions, the solution

is stable for at least 6 months to a year. For shorter-term storage (up to one month), -20°C is

acceptable.

Q5: My peptide is not dissolving completely in DMSO. What should I do?

If you encounter solubility issues, consider the following troubleshooting steps:

Sonication: Briefly sonicate the solution. This is a recommended method to aid dissolution. A

typical procedure is to sonicate for 10-second intervals, chilling the tube on ice in between to

prevent heating.

Gentle Warming: Gently warm the solution to no more than 40°C.

Vortexing: Ensure the solution is mixed thoroughly by vortexing.

DMSO Quality: Ensure you are using high-purity, anhydrous DMSO. Old DMSO can absorb

moisture from the air, which negatively impacts the solubility of hydrophobic peptides.

Q6: The peptide was dissolved in DMSO, but it precipitated when I diluted it into my aqueous

buffer. How can I fix this?
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This is a common issue when working with hydrophobic peptides and indicates that the

peptide's solubility limit has been exceeded in the final aqueous solution.

Slow Dilution: Add the DMSO stock solution drop-by-drop into the aqueous buffer while

vortexing or stirring vigorously. This helps prevent localized high concentrations that can lead

to precipitation.

Lower Final Concentration: You may need to prepare a more dilute final solution. It is

recommended to lyophilize the precipitated peptide to remove the solvent before attempting

to redissolve it at a lower concentration.

Final DMSO Concentration: Be mindful of the final DMSO concentration in your experiment.

While most cell lines can tolerate up to 0.5% DMSO, sensitive primary cells may require

concentrations below 0.1%.

Quantitative Data Summary
Solubility in DMSO

Parameter Value Source(s)

Molar Concentration 10 mM TargetMol

Mass Concentration ≥ 100 mg/mL
MedchemExpress, Selleck

Chemicals

Molar Equivalent ≥ 146.89 mM
MedchemExpress, Selleck

Chemicals

Note

Sonication is recommended to

aid dissolution. Use fresh,

anhydrous DMSO.

Stability of Stock Solution in DMSO
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Storage Temperature Duration Source(s)

-80°C 6 months - 1 year
MedchemExpress, Selleck

Chemicals, TargetMol

-20°C 1 month
MedchemExpress, Selleck

Chemicals

Note

Aliquoting is highly

recommended to avoid

repeated freeze-thaw cycles.

Experimental Protocols & Workflows
Protocol 1: Reconstitution of Lyophilized Par-4-AP;AY-
NH2 in DMSO
This protocol describes the standard procedure for dissolving the peptide to create a stock

solution.

Equilibrate: Before opening, allow the vial of lyophilized peptide to warm to room

temperature, preferably in a desiccator. This prevents condensation of atmospheric moisture

onto the peptide.

Centrifuge: Briefly centrifuge the vial (e.g., 10,000 x g for 5 minutes) to ensure all the

lyophilized powder is at the bottom of the tube.

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Aid Dissolution: Vortex the solution thoroughly. If the peptide does not dissolve completely,

sonicate the vial in a water bath for brief 10-second intervals, placing it on ice between

sonications.

Visual Inspection: A successfully dissolved peptide solution should be clear and free of any

visible particulates.
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Storage: Aliquot the stock solution into smaller, single-use volumes in low-protein-binding

tubes and store immediately at -80°C.

Preparation

Dissolution

Storage

1. Equilibrate Vial
to Room Temperature

2. Centrifuge Powder
to Bottom

3. Add Anhydrous
DMSO

4. Vortex Thoroughly

Clear
Solution?

5. Sonicate
(10s bursts on ice)

No

6. Aliquot into
Single-Use Tubes

Yes

7. Store at -80°C
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Click to download full resolution via product page

Caption: Workflow for reconstituting Par-4-AP;AY-NH2 peptide in DMSO.

Protocol 2: Dilution of DMSO Stock into Aqueous Buffer
This protocol outlines the procedure for safely diluting the DMSO stock for use in aqueous

experimental systems.

Prepare Buffer: Have your target aqueous buffer (e.g., PBS, cell culture media) ready in a

sterile tube. It is recommended to have the buffer stirring gently.

Slow Addition: Using a pipette, take up the required volume of the DMSO peptide stock

solution.

Dispense Dropwise: Slowly add the DMSO stock solution drop-by-drop to the surface of the

stirring aqueous buffer. Do not dispense the entire volume at once or below the surface of

the liquid.

Mix Gently: Once the addition is complete, continue to mix the solution gently for a few

moments to ensure homogeneity.

Inspect for Precipitation: Visually inspect the final solution against a dark background to

ensure no turbidity or precipitate has formed. If precipitation occurs, the peptide has

exceeded its solubility limit in the final buffer composition.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b10769390/docs?utm_src=pdf-body-img#par-4-ap-ay-nh2-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b10769390/docs?utm_src=pdf-body#par-4-ap-ay-nh2-solubility-and-stability-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
DMSO Stock Solution

1. Prepare Stirring
Aqueous Buffer

2. Add DMSO Stock
Drop-by-Drop to Buffer

3. Mix Gently to
Homogenize

Precipitate
Formed?

Ready for Use

No

Exceeded Solubility Limit
(Reformulate)

Yes

Click to download full resolution via product page

Caption: Workflow for diluting a DMSO peptide stock into an aqueous buffer.

PAR-4 Signaling Overview
Par-4-AP;AY-NH2 acts as an agonist at the PAR-4 receptor, a G-protein coupled receptor

(GPCR). Activation by agonists like this peptide or its natural ligand, thrombin, leads to receptor
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cleavage and the unmasking of a tethered ligand, which initiates downstream signaling

cascades, primarily through Gαq and Gα12/13 proteins, influencing processes like platelet

activation and nociception.
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Caption: Simplified PAR-4 receptor signaling pathway upon agonist activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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